Cas no 473925-65-4 (1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene)

• Product Name: 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene
• CAS No: 473925-65-4
• MF: C₇H₂F₅N₃
• MW: 223.10289812088
• MDL: MFCD14652507
• CID: 3992492
• PubChem ID: 6424875
• Update Time: 2025-06-10

1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (azidomethyl)pentafluoro-
• 1-(Azidomethyl)-2,3,4,5,6-pentafluorobenzene
• 473925-65-4
• EN300-273141
• AKOS010633593
• SCHEMBL13983027
• Pentafluorobenzyl azide
• F8882-5579
• PMKKKTQBUGNJPJ-UHFFFAOYSA-N
• pentafluoro benzyl azide
• 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene

• MDL： MFCD14652507
• Inchi： 1S/C7H2F5N3/c8-3-2(1-14-15-13)4(9)6(11)7(12)5(3)10/h1H2
• InChI Key： PMKKKTQBUGNJPJ-UHFFFAOYSA-N
• SMILES： C(C1C(=C(F)C(F)=C(F)C=1F)F)N=[N+]=[N-]

Computed Properties

• Exact Mass: 223.01688789Da
• Monoisotopic Mass: 223.01688789Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene

Chemical Profile of 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene (CAS No. 473925-65-4)

1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene (CAS No. 473925-65-4) is a fluorinated aromatic compound featuring a highly reactive azidomethyl functional group. This unique structural motif has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry due to its versatile reactivity and potential applications in drug discovery. The presence of multiple fluorine atoms not only enhances the compound's lipophilicity but also imparts electronic properties that make it a valuable intermediate in the synthesis of more complex molecules.

The pentafluorobenzene core is particularly noteworthy for its stability under various reaction conditions while maintaining the ability to participate in selective transformations. This balance between stability and reactivity has positioned 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene as a key building block in the development of novel pharmaceuticals and agrochemicals. Recent advancements in fluorine chemistry have further highlighted its utility in creating bioisosteric analogs that exhibit improved pharmacokinetic profiles.

In the realm of medicinal chemistry, the azidomethyl group serves as a versatile handle for further functionalization. It can be readily converted into alcohols via reduction or into amines through nucleophilic substitution reactions. This adaptability has made 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene a preferred starting material for constructing heterocyclic scaffolds that are prevalent in many biologically active compounds. For instance, recent studies have demonstrated its use in the synthesis of substituted pyrimidines and pyridines, which are known for their antimicrobial and anticancer properties.

The influence of the pentafluorobenzene moiety on electronic and steric properties has been extensively studied. Computational chemistry approaches have revealed that the electron-withdrawing nature of fluorine atoms enhances the electrophilicity of the aromatic ring, facilitating electrophilic aromatic substitution reactions. This characteristic has been exploited in designing catalytic systems that promote regioselective functionalization at specific positions on the benzene ring. Such methodologies are crucial for generating libraries of compounds with tailored biological activities.

One particularly intriguing application of 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene is in the development of probes for biochemical assays. The combination of a fluorinated aromatic ring and an azido group allows for the facile introduction of luminescent or spin-labeling moieties via subsequent chemical modifications. These probes have been employed to study enzyme mechanisms and protein-protein interactions in cellular environments. The stability of the pentafluorobenzene core ensures that these probes remain intact under physiological conditions while providing sensitive detection signals.

Recent innovations in synthetic methodologies have also expanded the utility of 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene. Transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at various positions on the benzene ring. For example, palladium-catalyzed Suzuki-Miyaura couplings have been used to incorporate boronic acid derivatives into the pentafluorobenzene framework. This approach has led to novel derivatives with enhanced binding affinities for target biological receptors.

The pharmaceutical industry has taken notice of these developments and is actively exploring derivatives of 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene for therapeutic applications. Preclinical studies have shown promising results with certain analogs that exhibit inhibitory effects against enzymes involved in inflammatory pathways. The fluorinated aromatic ring contributes to improved solubility and metabolic stability, while the azidomethyl group provides a site for further derivatization to optimize pharmacological properties.

From a synthetic perspective, the preparation of 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene involves multi-step sequences that highlight its complexity and value as a synthetic intermediate. Traditional methods often employ halogenated precursors followed by metal-mediated coupling reactions to introduce fluorine atoms at specific positions on the benzene ring. The subsequent installation of the azidomethyl group typically involves nucleophilic substitution or metal-catalyzed azide insertion techniques.

The growing interest in fluorinated compounds has spurred research into greener synthetic routes for 1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene. Catalytic systems that minimize waste and reduce energy consumption are being developed to enhance sustainability in pharmaceutical manufacturing processes. These innovations align with global efforts to promote environmentally responsible chemical synthesis while maintaining high yields and purity standards.

In conclusion,1-(azidomethyl)-2,3,4,5,6-pentafluorobenzene (CAS No. 473925-65-4) represents a fascinating compound with broad applications across multiple domains of chemistry and biology. Its unique structural features make it an indispensable tool for researchers seeking to develop novel therapeutics and diagnostic agents. As our understanding of fluorine chemistry continues to evolve,1-(azidomethyl)-2-hydroxy-5-methoxybenzene will undoubtedly remain at forefront scientific inquiry.